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Compound of Interest

Compound Name: (R)-(-)-3-Hydroxytetrahydrofuran

Cat. No.: B049341

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of (R)-(-)-3-Hydroxytetrahydrofuran (CAS No. 86087-24-3). Adherence to these
procedures is essential for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards of (R)-(-)-3-
Hydroxytetrahydrofuran, which include skin, eye, and respiratory irritation. The following table
summarizes the required PPE for handling this chemical.
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PPE Category

Equipment

Specifications & Rationale

Eye and Face Protection

Safety Glasses with side

shields or Goggles

Essential to prevent eye
irritation from splashes or

vapors.[1]

Face Shield

Recommended when there is

a significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Prevents skin contact and
irritation.[1] Nitrile or butyl
rubber gloves are
recommended for compounds
similar to (R)-(-)-3-
Hydroxytetrahydrofuran.
Always inspect gloves for
integrity before use and
change them immediately if

contaminated.

Skin and Body Protection

Laboratory Coat

Protects skin and personal

clothing from contamination.

Closed-toe Shoes

Prevents exposure from spills.

Respiratory Protection

Use in a well-ventilated area

(e.g., fume hood)

Minimizes inhalation of vapors.

NIOSH-approved Respirator

Required for situations with
inadequate ventilation or for
spill cleanup. A respirator with
an organic vapor cartridge is

appropriate.

Glove Selection Guide

While specific breakthrough time data for (R)-(-)-3-Hydroxytetrahydrofuran is not readily

available, the following table provides a general guide for glove selection based on resistance

to similar chemicals. It is crucial to consult the glove manufacturer's specific chemical

resistance data.
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_ General Recommendation ) _
Glove Material Breakthrough Time Rating
for Alcohols and Ethers

Provides good resistance to a
range of chemicals, but

Nitrile Rubber Good to Excellent breakthrough time can vary.
Not recommended for

prolonged immersion.

Offers superior resistance to

many organic solvents,

Butyl Rubber Excellent ) )
including alcohols and ethers.
[2][3]

Neoprene Fair to Good Provides moderate resistance.
Generally not recommended

Natural Rubber (Latex) Poor to Fair for use with organic solvents.
[3]

Rating Key:

Excellent: Breakthrough time generally greater than 8 hours.[4]

Good: Breakthrough time generally greater than 4 hours.[4]

Fair: Breakthrough time generally greater than 1 hour.[4]

Not Recommended: Breakthrough time generally less than 1 hour.[4]

Operational Plan: Safe Handling Protocol

A systematic approach to handling (R)-(-)-3-Hydroxytetrahydrofuran is critical to minimize
exposure and prevent accidents.

Engineering Controls

» Ventilation: Always handle (R)-(-)-3-Hydroxytetrahydrofuran in a properly functioning
chemical fume hood to minimize vapor inhalation.[1]
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o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and have been recently tested.

Administrative Controls

» Training: All personnel handling the chemical must be thoroughly trained on its hazards and
the procedures outlined in this document and the Safety Data Sheet (SDS).

o Work Area: Designate a specific area for handling (R)-(-)-3-Hydroxytetrahydrofuran. Keep
the area clean, uncluttered, and free of ignition sources such as open flames, hot plates, and
spark-producing equipment.[5]

o Storage: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible
materials like strong oxidizing agents.[6] Keep the container tightly closed when not in use.

[1]

Step-by-Step Handling Procedure

e Preparation:

o

Review the Safety Data Sheet (SDS) for (R)-(-)-3-Hydroxytetrahydrofuran.

[¢]

Ensure the fume hood is operational and the work area is clear.

[¢]

Don all required personal protective equipment as detailed in Section 1.

o

Inspect gloves for any signs of damage before use.

e Dispensing:

[¢]

Ground containers when transferring large volumes to prevent static discharge.

[¢]

Carefully open the container in the fume hood.

o

Dispense the required amount of the chemical, minimizing the generation of aerosols.

o

Immediately and securely close the container after dispensing.

e During Use:
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o Keep the container closed when not actively in use.

o If any skin contact occurs, immediately wash the affected area with soap and water for at
least 15 minutes.[1]

o In case of eye contact, flush with copious amounts of water for at least 15 minutes and
seek immediate medical attention.[1]

e Post-Handling:
o Clean the work area thoroughly.
o Properly remove and dispose of contaminated gloves.
o Wash hands thoroughly with soap and water.

Disposal Plan

(R)-(-)-3-Hydroxytetrahydrofuran and any materials contaminated with it must be disposed of
as hazardous waste in accordance with local, state, and federal regulations.

Waste Collection

o Waste Container: Use a designated, properly labeled, and chemically compatible container
for liquid waste. The container should be clearly marked as "Hazardous Waste" and list the
full chemical name: "(R)-(-)-3-Hydroxytetrahydrofuran".

o Solid Waste: Collect contaminated solid materials such as gloves, absorbent pads, and
weighing papers in a separate, clearly labeled hazardous waste container.

e Segregation: Do not mix (R)-(-)-3-Hydroxytetrahydrofuran waste with other incompatible
waste streams.

Waste Storage

o Store waste containers in a designated satellite accumulation area.

o Keep waste containers securely closed except when adding waste.
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Ensure the storage area is well-ventilated and away from ignition sources.

Disposal Procedure

Labeling: Ensure the hazardous waste label is complete and accurate, including the
accumulation start date.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the pickup and
disposal of the waste.

Record Keeping: Maintain records of all hazardous waste generated and disposed of as
required by regulations.

Spill Response

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, contain the spill using a chemical spill kit with absorbent materials.
Do not use combustible materials like paper towels to absorb the spill.[7]

Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.

Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled hazardous
waste container.

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

Large Spills: For large spills, evacuate the area, and contact your institution's emergency
response team or EHS immediately.[3]

Workflow and Logical Relationships
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The following diagram illustrates the logical workflow for the safe handling and disposal of (R)-
(-)-3-Hydroxytetrahydrofuran.

Safe Handling and Disposal Workflow for (R)-(-)-3-Hydroxytetrahydrofuran

Review SDS
Don Appropriate PPE
Prepare Work Area
(Fume Hood, Clear Bench)

Dispense Chemical
——————————— Perform Experiment
Spill Occurs Post-Handling Cleanup

Contain Spill

Contact EHS/Emergency

Cleanup & Decontaminate

Collect Waste
(Liquid & Solid)
Store Waste Securely

Arrange for Disposal
(Contact EHS)
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Click to download full resolution via product page

Caption: Workflow for handling and disposal of (R)-(-)-3-Hydroxytetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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